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Compound of Interest

Compound Name: Ikarisoside C

Cat. No.: B1252872 Get Quote

A comprehensive guide to the validated analytical methods for the quantification of key

flavonoids, including Icariin and its metabolites such as Icariside II, in herbal extracts,

particularly from the Epimedium species. While "Ikarisoside C" is not a commonly referenced

compound in recent literature, the methods detailed below for structurally similar and co-

occurring flavonoids are highly applicable. This guide is intended for researchers, scientists,

and professionals in drug development.

Comparison of Analytical Methods
High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid

Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) are the most common

techniques for the quantitative analysis of these flavonoids.

Table 1: Comparison of HPLC and UPLC-MS/MS
Chromatographic Conditions
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Parameter HPLC Method 1
UPLC-MS/MS
Method 1

UPLC-MS/MS
Method 2

Instrumentation
HPLC with DAD

detector

AGILENT 1290-6410B

UPLC-MS/MS

Agilent 1290-6410

UPLC-MS/MS

Column Not Specified

CAPCELL PAK MG Ⅱ

C18 (2.0 mm x 100

mm, 3.0 μm)

Shiseido CAPCELL

PAK MGⅡ C18 (2.0

mm × 100 mm, 3.0

μm)

Mobile Phase A
0.1% Formic Acid in

Water

Water with 0.1%

Formic Acid

Aqueous solution with

0.1% Formic Acid

Mobile Phase B Acetonitrile
Acetonitrile with 0.1%

Formic Acid

Acetonitrile with 0.1%

Formic Acid

Gradient Elution Yes

0-5 min, 25-60% B; 5-

5.5 min, 60-85% B;

5.5-5.8 min, 85-25% B

0-4.5 min, 25-60% B;

4.5-6 min, 60-90% B;

6-6.5 min, 90-25% B

Flow Rate 1 mL/min 0.4 mL/min Not Specified

Detection
Diode Array Detector

(DAD)

Multiple Reaction

Monitoring (MRM) in

positive ion mode

Multiple Reaction

Monitoring (MRM)

Analytes
Icariin, Epimedin A, B,

C

Icariin, Icariside I,

Icariside II

Icariin and its

metabolites

Table 2: Comparison of Method Validation Parameters
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Parameter HPLC Method 1
UPLC-MS/MS
Method 1

UPLC-MS/MS
Method 2

Linearity Range

(ng/mL)
Not Specified 0.25–800 0.25-800

Intra-day Precision

(RSD%)
< 2% 4.08% - 10.53% Within 15%

Inter-day Precision

(RSD%)
< 2% < 14.64% Within 15%

Accuracy Not Specified -9.39% to 7.28% Within 15%

Recovery 98-102% > 74.55% Not Specified

LOD/LOQ (ng/mL) Not Specified Not Specified Not Specified

Experimental Protocols
Protocol 1: UPLC-MS/MS for Icariin and its Metabolites
in Whole Blood[1][2][3]
This method is designed for the quantification of Icariin, Icariside I, and Icariside II in whole

blood samples.

1. Sample Preparation:

To 30 μL of a whole blood sample, add 90 μL of acetonitrile containing the internal standard.

Vortex the mixture at 1,500 rpm for 1 minute.

Centrifuge at 16,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a new tube and evaporate to dryness at 45°C.

Reconstitute the residue in 45 μL of 60:40 methanol:water (v/v).

Vortex for 1 minute and then centrifuge at 16,000 x g for 10 minutes.
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Inject the resulting supernatant into the UPLC-MS/MS system.

2. UPLC-MS/MS Conditions:

System: AGILENT 1290–6410B UPLC-MS/MS.

Column: CAPCELL PAK MG Ⅱ C18 (2.0 mm · 100 mm, 3.0 μm).

Mobile Phase: (A) Water with 0.1% formic acid; (B) Acetonitrile with 0.1% formic acid.

Gradient: 0.00–5.00 min, 25%–60% B; 5.00–5.50 min, 60%–85% B; 5.50–5.80 min, 85%–

25% B.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 μL.

MS Detection: ESI source in positive ion mode with Multiple Reaction Monitoring (MRM).

Protocol 2: HPLC for Flavonoids in Epimedium Extract
This protocol is a general method for the analysis of flavonoids in herbal extracts.

1. Sample Preparation:

Weigh a suitable amount of powdered herbal extract.

Extract with 70% ethanol using ultrasonication.

Filter the extract through a 0.45 μm membrane filter prior to injection.

2. HPLC Conditions:

Column: C18 column (e.g., SHISEIDO MG-C 18, 3.0 mm × 100 mm, 3.0 μm).

Mobile Phase: (A) Acetonitrile; (B) Water with 0.1% formic acid.

Gradient: A gradient program is typically used, for example: 0-10 min, 25% A; 10-12 min, 25-

40% A; 12-22 min, 40-45% A; 22-25 min, 45-75% A; 25-30 min, 75% A.
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Flow Rate: 0.6 mL/min.

Detection: UV detector set at 270 nm.

Column Temperature: 25°C.
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Caption: Experimental workflow for flavonoid analysis.
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Caption: Metabolic pathway of Icariin.
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[https://www.benchchem.com/product/b1252872#validated-analytical-methods-for-
ikarisoside-c-in-herbal-extracts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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